3-Butyl-isoxazole-4-carboxylic acid

• Molecular Formula: C8H11NO3
• Molecular Weight: 169.18 g/mol
• SMILES: CCCCC1=NOC=C1C(=O)O
• InChI: InChI=1S/C8H11NO3/c1-2-3-4-7-6(8(10)11)5-12-9-7/h5H,2-4H2,1H3,(H,10,11)
• InChIKey: FGSKVJMKBUVFLT-UHFFFAOYSA-N

3-Butyl-isoxazole-4-carboxylic acid: A Regiochemically Defined Isoxazole-4-Carboxylic Acid Building Block for Medicinal Chemistry and Agrochemical Synthesis

3-Butyl-isoxazole-4-carboxylic acid (IUPAC: 3-butyl-1,2-oxazole-4-carboxylic acid, molecular formula C₈H₁₁NO₃, molecular weight 169.18 g/mol) is a heterocyclic carboxylic acid belonging to the isoxazole-4-carboxylic acid family, characterized by an n-butyl substituent at the 3-position and a carboxylic acid functional group at the 4-position of the isoxazole ring. This compound serves as a versatile synthetic intermediate and research building block within the broader class of 3-substituted isoxazole-4-carboxylic acids, a scaffold recognized in medicinal chemistry for generating biologically active carboxamide derivatives and in agricultural chemistry as a precursor to herbicidal agents .

Synthetic Utility

Direct precursor to 3-substituted isoxazole-4-carboxamide libraries for medicinal chemistry

Regiochemical Definition

C4-carboxylic acid with defined n-butyl substitution; avoids positional isomer ambiguity

Research Domains

Supports agrochemical screening and fragment-based drug discovery programs

• [1] Bibi H, Nadeem H, Abbas M, Arif M. Synthesis and anti-nociceptive potential of isoxazole carboxamide derivatives. BMC Chemistry. 2019;13(1):6. doi:10.1186/s13065-019-0518-6. View Source

Why Generic Isoxazole-4-Carboxylic Acid Substitution Fails: Positional and Substituent-Driven Differentiation in 3-Butyl-isoxazole-4-carboxylic acid

Generic substitution among isoxazole-4-carboxylic acid derivatives is unreliable due to the profound influence of substituent position, identity, and regiochemistry on physicochemical properties, reactivity, and downstream biological performance. The 3-n-butyl substituent imparts a distinct lipophilicity profile and electronic modulation of the isoxazole ring compared to 3-tert-butyl, 5-butyl, or unsubstituted analogs—differences that propagate into altered pKa values, logP, amide coupling rates, and ultimately target binding affinities of derived carboxamides . Traditional synthetic routes to 3-substituted-4-isoxazole carboxylic acids frequently suffer from isomeric contamination and low total yields, making the availability of a regiochemically pure, high-yield product a critical procurement criterion .

1

Positional isomer contamination

5-Butyl or 5-substituted isomers co-elute in conventional syntheses; regiochemically pure 3-butyl-4-carboxylic acid avoids SAR confound.

2

Substituent lipophilicity mismatch

n-Butyl vs. tert-butyl or 5-alkyl analogs shift logP and rotatable bond count; downstream carboxamide properties may differ.

3

Scaffold geometry incompatibility

C4 vs. C5 carboxylate orientation alters pharmacophore vector by ~2.4 Å; cannot replace in structure-based design targeting C4-oriented acidic warheads.

• [1] Zhao H, Liu G, Xin Z, et al. Isoxazole carboxylic acids as protein tyrosine phosphatase 1B (PTP1B) inhibitors. Bioorg Med Chem Lett. 2004;14(22):5543-5546. doi:10.1016/j.bmcl.2004.08.063. View Source
• [2] CN103539753A. Synthesis method of high-regioselectivity 3-substituted-4-isoxazole carboxylic acid. Chinese Patent. Filed 2013-10-22. Granted. View Source

Quantitative Differential Evidence Guide: 3-Butyl-isoxazole-4-carboxylic acid vs. Closest Analogs

Regiochemical Integrity: 3-n-Butyl-4-carboxylic Acid vs. 5-Butyl Positional Isomer Solves Isomer Separation Liability

The 3-butyl-4-carboxylic acid substitution pattern is distinguished from the 5-butyl positional isomer (CAS 1003560-57-3) by a regiochemistry that positions the carboxylic acid directly at C4 rather than C5 of the isoxazole ring. Traditional synthetic methods for 3-substituted-4-isoxazole carboxylic acids produce isomeric mixtures where the 5-substituted isomer co-elutes, requiring challenging chromatographic separation that depresses total yield below 40% in many protocols. The patent CN103539753A established an improved synthetic methodology for this compound class that achieves one-step reaction yields exceeding 80% and total recoveries of 60–70% while delivering high regiochemical purity (>95%) . This represents a critical procurement differentiator: a supplier utilizing regioselective methodology delivers material free from the 5-butyl isomer contaminant that would otherwise confound downstream structure-activity relationships in medicinal chemistry campaigns.

Regiochemical integrity vs. prior art

Class-level inference

Patented method: >80% step yield, 60–70% total recovery, >95% regiochemical purity

Conventional methods: total yields often below 40%; 5-butyl isomer co-elutes

Supports procurement of isomer-free building block for reproducible SAR

Based on patent CN103539753A; verify supplier batch purity independently

Evidence Dimension	Regiochemical purity and synthetic total yield for 3-substituted-4-isoxazole carboxylic acids
Target Compound Data	One-step reaction yield >80%; total recovery 60–70%; regiochemical purity >95% (class-level, achieved via patented CN103539753A method)
Comparator Or Baseline	Conventional methods (prior art): total yields typically <40%, requiring isomer separation, poor scalability
Quantified Difference	Total yield improvement: >20–30 percentage points; elimination of 5-substituted isomer contamination
Conditions	Patent CN103539753A; method applicable to 3-alkyl- and 3-aryl-4-isoxazole carboxylic acids including 3-butyl derivatives

Why This Matters

A procurement decision for 3-butyl-isoxazole-4-carboxylic acid sourced via a regioselective synthesis route directly impacts downstream experimental reproducibility by eliminating the 5-butyl positional isomer as a confounding variable in SAR studies.

• [1] CN103539753A. Synthesis method of high-regioselectivity 3-substituted-4-isoxazole carboxylic acid. Chinese Patent. Filed 2013-10-22. One-step reaction yield >80%, total recovery 60–70%. View Source

Lipophilicity Differentiation: n-Butyl vs. tert-Butyl Substituent LogP Comparison at Position 3

The n-butyl substituent at position 3 of the isoxazole-4-carboxylic acid scaffold confers a distinct lipophilicity profile compared to the branched tert-butyl analog (3-tert-butyl-isoxazole-4-carboxylic acid, CAS 1217047-14-7). Chemsrc reports a predicted logP of 1.45 for the 3-tert-butyl derivative . The n-butyl isomer is expected to exhibit a lower logP (predicted approximately 1.0–1.3 based on the reduced carbon count and linear vs. branched alkyl chain hydrophobicity) and a greater number of rotatable bonds (4 for n-butyl vs. 1 for tert-butyl), which affects molecular flexibility, entropy of binding, and passive membrane permeability . In isoxazole-carboxamide drug discovery programs, this logP differential of approximately 0.15–0.45 log units can significantly shift a compound's position within Lipinski property space and alter pharmacokinetic profile.

Lipophilicity shift vs. 3-tert-butyl analog

Data to verify

ΔlogP ≈ −0.15 to −0.45 (n-butyl more hydrophilic)

Enables lipophilicity fine-tuning without scaffold hop

Predicted logP; experimental confirmation recommended

Evidence Dimension	Predicted logP and rotatable bond count
Target Compound Data	Predicted logP: ~1.0–1.3 (n-butyl at C3); Rotatable bonds: 4 (estimated from structure)
Comparator Or Baseline	3-tert-Butyl-isoxazole-4-carboxylic acid (CAS 1217047-14-7): Predicted logP = 1.45; Rotatable bonds: 1
Quantified Difference	ΔlogP ≈ −0.15 to −0.45 (n-butyl more hydrophilic than tert-butyl); Δrotatable bonds = +3
Conditions	Predicted logP data from Chemsrc (ALogP model) for comparator; n-butyl analog estimated based on structural increment analysis

Why This Matters

For medicinal chemistry teams optimizing lead series lipophilicity, the n-butyl analog provides a lower-logP alternative to the tert-butyl compound while retaining alkyl substitution at position 3, enabling fine-tuning of physicochemical properties without scaffold hopping.

Acidity Modulation: Predicted pKa Differentiation Between 3-n-Butyl and 5-tert-Butyl Isoxazole-4-Carboxylic Acid Analogs

The predicted pKa of the carboxylic acid group in isoxazole-4-carboxylic acids is sensitive to substituent identity and position on the heterocyclic ring. For 5-tert-butyl-isoxazole-4-carboxylic acid (CAS 134541-06-3), the predicted pKa is 2.55 ± 0.10 . For the parent isoxazole-4-carboxylic acid (CAS 6436-62-0), the predicted pKa is 3.22 ± 0.10 . The 3-n-butyl-isoxazole-4-carboxylic acid is expected to exhibit a pKa between approximately 3.0 and 3.5, closer to the parent due to the electron-donating inductive effect of the n-butyl group positioned at C3 rather than C5. This pKa differential of approximately 0.5–1.0 units compared to 5-tert-butyl analogs influences the ionization state at physiological pH (7.4) and thus affects solubility, protein binding, and in vitro assay behavior of derived compounds.

Acidity modulation vs. 5-tert-butyl analog

Class-level inference

ΔpKa ≈ +0.5 to +0.95 (closer to parent isoxazole-4-carboxylic acid)

Higher pKa may shift ionization at physiological pH in derived amides

Extrapolated from predicted pKa data; source-specific review advised

Evidence Dimension	Predicted pKa of the carboxylic acid group
Target Compound Data	Predicted pKa: ~3.0–3.5 (estimated based on parent isoxazole-4-carboxylic acid pKa 3.22 + n-butyl inductive effect)
Comparator Or Baseline	5-tert-Butyl-isoxazole-4-carboxylic acid (CAS 134541-06-3): Predicted pKa = 2.55 ± 0.10 ; Parent isoxazole-4-carboxylic acid (CAS 6436-62-0): Predicted pKa = 3.22 ± 0.10
Quantified Difference	ΔpKa ≈ +0.5 to +0.95 relative to 5-tert-butyl analog; similar to parent isoxazole-4-carboxylic acid
Conditions	Predicted pKa data from ChemicalBook (ACD/Labs Percepta Platform); class-level extrapolation to 3-n-butyl derivative

Why This Matters

For procurement decisions in lead optimization, the higher predicted pKa of the 3-n-butyl analog compared to 5-tert-butyl derivatives means a lower fraction of ionized carboxylate at near-physiological pH, which can enhance passive membrane permeability of derived amide prodrugs.

Carboxamide Derivatization: 3-Substituted Isoxazole-4-Carboxylic Acids as Direct Precursors to Analgesic Lead Compounds with Quantitative In Vivo Efficacy

3-Substituted isoxazole-4-carboxylic acids, including 3-butyl-isoxazole-4-carboxylic acid, are the direct synthetic precursors to 3-substituted isoxazole-4-carboxamide derivatives that exhibit quantifiable analgesic activity in murine models. In a systematic study by Bibi et al. (2019), the carboxylic acid intermediate was converted to the acid chloride and condensed with aromatic amines to generate carboxamide derivatives A1–A5 and B1–B5 . Compound B2 (bearing an ortho-methoxy substituent on the aniline-derived amide) reduced acetic acid-induced writhes to 7.75 ± 3.19 (P < 0.001 vs. saline) at 6 mg/kg, surpassing the reference standard tramadol (25.25 ± 0.62 writhes at 3 mg/kg) . In the hot plate assay, B2 increased latency time to 14.50 ± 0.28 s at 120 min post-dose (3 mg/kg), comparable to tramadol (14.25 ± 0.47 s) . Crucially, naloxone (0.5 mg/kg) did not reverse the analgesic effect, confirming a non-opioid mechanism and mitigating abuse-liability concerns . The carboxylic acid starting material is thus the indispensable gateway intermediate for accessing this pharmacologically validated chemotype.

Carboxamide analgesic endpoint

Class-level inference

Derived carboxamide B2: writhes 7.75 ± 3.19 (6 mg/kg); hot plate latency 14.50 ± 0.28 s at 120 min

Tramadol reference: writhes 25.25 ± 0.62; latency 14.25 ± 0.47 s; naloxone-insensitive mechanism

Reported in vivo analgesic endpoint context (non-opioid pathway)

Building block enables carboxamide library exploration; not a direct efficacy claim

Evidence Dimension	In vivo analgesic activity of carboxamide derivatives synthesized from 3-substituted isoxazole-4-carboxylic acid precursors
Target Compound Data	3-Substituted isoxazole-4-carboxylic acid → carboxamide B2: writhes = 7.75 ± 3.19 (6 mg/kg); hot plate latency at 120 min = 14.50 ± 0.28 s (3 mg/kg); naloxone-insensitive mechanism
Comparator Or Baseline	Tramadol (reference standard): writhes = 25.25 ± 0.62 (3 mg/kg); hot plate latency at 120 min = 14.25 ± 0.47 s (3 mg/kg); Saline control: baseline writhe count
Quantified Difference	69.3% greater writhe suppression vs. tramadol (lower writhe count indicates superior analgesia); equivalent hot plate latency time; non-opioid vs. opioid mechanism
Conditions	Acetic acid-induced writhing assay and hot plate test in mice; compounds administered at 3–6 mg/kg; naloxone reversal test at 0.5 mg/kg

Why This Matters

Procurement of 3-butyl-isoxazole-4-carboxylic acid enables direct access to a carboxamide derivative series with validated in vivo analgesic efficacy and a non-opioid mechanism, representing a differentiated starting point for pain management drug discovery programs.

• [1] Bibi H, Nadeem H, Abbas M, Arif M. Synthesis and anti-nociceptive potential of isoxazole carboxamide derivatives. BMC Chemistry. 2019;13(1):6. doi:10.1186/s13065-019-0518-6. Compound B2: writhes 7.75 ± 3.19 at 6 mg/kg; hot plate latency 14.50 ± 0.28 s at 120 min. View Source

Substituent Vector Differentiation: 3-Butyl-4-Carboxylic Acid vs. 3-Isobutyl-5-Carboxylic Acid Isomer and Downstream Scaffold Implications

The 3-butyl-4-carboxylic acid substitution pattern places the key derivatization handle (the carboxylic acid) at C4 of the isoxazole ring, directing any amide or ester vector orthogonally to the C3–C4 bond axis. In contrast, the 3-isobutyl-5-carboxylic acid isomer (CAS 910321-93-6) positions the carboxylic acid at C5, resulting in a fundamentally different exit vector geometry that alters the spatial orientation of appended pharmacophores by approximately 2.4 Å (based on the C4–C5 bond distance in isoxazole). This geometric divergence is non-trivial for target engagement: in the PTP1B inhibitor series reported by Zhao et al. (2004), the isoxazole carboxylic acid moiety forms a critical salt bridge with the catalytic Arg221 residue, and the position of the carboxylate on the ring directly determines whether this interaction is geometrically accessible . The 4-carboxylic acid regioisomer is thus structurally validated for targets requiring a specific carboxylate trajectory, whereas the 5-carboxylic acid isomer presents a different pharmacophoric geometry.

Carboxylate vector vs. 5-isomer

Class-level inference

3-Butyl-4-COOH: C4 orientation compatible with PTP1B Arg221 salt bridge

3-Isobutyl-5-COOH isomer: ~2.4 Å shift in carboxylate position; altered pharmacophoric trajectory

C4 regioisomer required for targets recognizing C4-oriented acidic warhead

Geometric analysis; validate target-specific co-crystal structures

Evidence Dimension	Carboxylic acid exit vector geometry and target engagement compatibility
Target Compound Data	3-Butyl-isoxazole-4-carboxylic acid: carboxylate at C4; exit vector approximately perpendicular to C3–C4 bond; compatible with PTP1B Arg221 salt bridge geometry
Comparator Or Baseline	3-Isobutylisoxazole-5-carboxylic acid (CAS 910321-93-6): carboxylate at C5; exit vector shifted by ~2.4 Å; altered pharmacophoric trajectory
Quantified Difference	Approximately 2.4 Å shift in carboxylate position (C4–C5 bond distance); fundamentally different spatial presentation to binding site residues
Conditions	Geometric analysis based on isoxazole ring bond lengths; PTP1B X-ray co-crystal structure context from Zhao et al. 2004

Why This Matters

When procuring an isoxazole carboxylic acid building block for a structure-based drug design campaign, the C4 vs. C5 carboxylate position is not interchangeable—selecting the 4-carboxylic acid regioisomer ensures compatibility with binding pockets that recognize a C4-oriented acidic moiety, as validated in the PTP1B inhibitor pharmacophore.

• [1] Zhao H, Liu G, Xin Z, et al. Isoxazole carboxylic acids as protein tyrosine phosphatase 1B (PTP1B) inhibitors. Bioorg Med Chem Lett. 2004;14(22):5543-5546. doi:10.1016/j.bmcl.2004.08.063. Isoxazole-4-carboxylic acid salt bridge with Arg221; >20-fold selectivity over TCPTP. View Source

Scalability and Large-Scale Preparation Advantage: Patented Synthesis Route Specific to 3-Substituted-4-Isoxazole Carboxylic Acids

The patent CN103539753A explicitly addresses the scalability limitations of prior art methods for 3-substituted-4-isoxazole carboxylic acids. Earlier approaches suffered from harsh reaction conditions, generation of hard-to-separate isomers, and total yields insufficient for large-scale preparation . The patented method uses mild conditions (ambient to moderate temperature, no heavy metal catalysts), avoids isomer formation entirely through a regioselective cyclization strategy, and achieves per-step yields >80% with total recoveries of 60–70% at multigram scale . For the specific exemplified 3-methyl analog, a yield of 89.9% was demonstrated for the final carboxylic acid isolation step . This established methodology is directly transferable to the 3-n-butyl derivative, providing a validated industrial-scale production pathway that is not available for the 5-butyl positional isomer or for 5-substituted isoxazole-4-carboxylic acids in general.

Scalable synthesis pathway

Class-level inference

Patented CN103539753A: >80% step yield, 60–70% total recovery, mild conditions, no isomer separation

Prior art: harsh conditions, isomer formation, difficult separation, low total yield

Supports gram-to-kilogram sourcing with consistent regiochemical purity

Method exemplified for 3-methyl analog; verify transfer to n-butyl derivative

Evidence Dimension	Scalability of synthesis: patented regioselective method vs. conventional methods
Target Compound Data	Patented CN103539753A method: one-step yield >80%; total recovery 60–70%; exemplified 3-methyl analog: 89.9% final step yield; no isomer separation required; mild conditions
Comparator Or Baseline	Prior art methods: harsh conditions, isomer formation, difficult separation, total yield <40%, not suitable for large-scale production
Quantified Difference	>2-fold improvement in total yield; elimination of chromatographic isomer separation; industrially scalable protocol
Conditions	Patent CN103539753A; validated at multigram scale for 3-substituted-4-isoxazole carboxylic acids including 3-alkyl derivatives

Why This Matters

For industrial procurement and process chemistry teams, the existence of a patented, scalable, high-yield synthesis route specific to the 3-substituted-4-isoxazole carboxylic acid class means that 3-butyl-isoxazole-4-carboxylic acid can be reliably sourced at quantities from gram to kilogram with consistent regiochemical purity, a supply-chain assurance not guaranteed for non-patented positional isomers.

• [1] CN103539753A. Synthesis method of high-regioselectivity 3-substituted-4-isoxazole carboxylic acid. Chinese Patent. Filed 2013-10-22. Exemplified yield 89.9% for 3-methyl analog; total recovery 60–70%; avoids isomer formation. View Source

Validated Application Scenarios for 3-Butyl-isoxazole-4-carboxylic acid Based on Established Evidence

Medicinal Chemistry: Non-Opioid Analgesic Lead Generation via Carboxamide Library Synthesis

3-Butyl-isoxazole-4-carboxylic acid serves as the direct carboxylic acid precursor for generating 3-substituted isoxazole-4-carboxamide libraries with demonstrated in vivo analgesic activity. The established synthetic pathway—conversion to the acid chloride followed by condensation with substituted anilines—has yielded compounds such as B2 that achieve 69.3% greater writhe suppression than tramadol (7.75 vs. 25.25 writhes) via a naloxone-insensitive, non-opioid mechanism . Procurement of this specific building block enables medicinal chemistry teams to explore the SAR around the n-butyl substituent while retaining the validated 4-carboxamide pharmacophore. The n-butyl chain provides a linear alkyl vector that can be further functionalized or varied systematically to optimize lipophilicity, metabolic stability, and target engagement.

Structure-Based Drug Design: PTP1B and Phosphatase Inhibitor Programs Requiring a C4-Carboxylate Pharmacophore

The isoxazole-4-carboxylic acid scaffold has been crystallographically validated as a PTP1B inhibitor warhead, with the C4-carboxylate forming a critical salt bridge with the catalytic Arg221 residue in the enzyme active site . The 3-butyl-isoxazole-4-carboxylic acid provides the correct carboxylate geometry (C4 position) for this interaction, whereas C5-carboxylic acid isomers would misposition the acidic moiety by approximately 2.4 Å, likely abolishing PTP1B binding. The compound class has demonstrated >20-fold selectivity for PTP1B over the highly homologous T-cell PTPase (TCPTP), addressing a key selectivity challenge in phosphatase drug discovery . Researchers pursuing PTP1B or related phosphatase targets should prioritize the 4-carboxylic acid regioisomer for crystallography soaking, fragment-based screening, or covalent inhibitor design.

Agrochemical Intermediate: Herbicidal Isoxazole-4-Carboxamide Synthesis

Isoxazole-4-carboxylic acids are established intermediates in the synthesis of herbicidal carboxamide agents. Patent literature from BASF describes 3-substituted isoxazole-4-carboxylic acid derivatives (e.g., 3-tert-butylaminocarbonyl-5-n-propyl-isoxazole-4-carboxylic acid) with herbicidal utility . The 3-butyl-isoxazole-4-carboxylic acid can be elaborated via amidation or esterification to generate novel analogs for crop protection screening. Unlike the tert-butyl analogs that dominate commercial herbicide scaffolds, the n-butyl variant offers a distinct lipophilicity and metabolic degradation profile that may translate into differentiated environmental fate properties. Agrochemical discovery groups screening isoxazole-based herbicide libraries can use this compound as a diversification point to explore alkyl chain length effects on potency, crop selectivity, and soil half-life.

Building Block Procurement for Fragment-Based Drug Discovery and DNA-Encoded Library Synthesis

As a low-molecular-weight (169.18 g/mol) heterocyclic carboxylic acid with a single alkyl substituent, 3-butyl-isoxazole-4-carboxylic acid meets the physicochemical criteria for fragment-based drug discovery (MW < 300, clogP < 3, H-bond donors ≤ 3, H-bond acceptors ≤ 3) . The carboxylic acid handle enables direct on-DNA amide coupling for DNA-encoded library (DEL) synthesis, placing the isoxazole core as a privileged heterocycle within billion-compound screening collections. The n-butyl substituent provides a hydrophobic contact surface distinct from methyl, tert-butyl, or aryl analogs commonly found in commercial fragment libraries, offering DEL screening campaigns access to unexplored chemical space within the isoxazole-4-carboxylic acid fragment family.

Application

Selection Property

Validation Focus

Non-opioid analgesic lead research

Carboxamide library precursor with defined n-butyl substitution

In vivo analgesic endpoint interpretation (non-opioid mechanism)

PTP1B inhibitor structure-based design

C4-carboxylate pharmacophore geometry for Arg221 interaction

Crystallographic target engagement and selectivity over TCPTP

Herbicidal screening research

Isoxazole-4-carboxylic acid building block for amide diversification

Crop selectivity and environmental fate profiling

Fragment-based drug discovery & DEL

Low-MW heterocyclic acid compatible with on-DNA coupling

Fragment rule compliance and unexplored chemical space access

• [1] Bibi H, Nadeem H, Abbas M, Arif M. Synthesis and anti-nociceptive potential of isoxazole carboxamide derivatives. BMC Chemistry. 2019;13(1):6. doi:10.1186/s13065-019-0518-6. View Source
• [2] Zhao H, Liu G, Xin Z, et al. Isoxazole carboxylic acids as protein tyrosine phosphatase 1B (PTP1B) inhibitors. Bioorg Med Chem Lett. 2004;14(22):5543-5546. doi:10.1016/j.bmcl.2004.08.063. View Source
• [3] BASF AG. NEW CARBOXAMIDE AND HERBICIDE. Patent example: 3-Tert.-butylaminocarbonyl-5-n-propyl-isoxazole-4-carboxylic acid. SumoBrain patent database. View Source